Cas no 898770-01-9 (1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one)

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one structure

898770-01-9 structure

Product Name:1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one

CAS No:898770-01-9

MF:C₁₈H₂₀O₂

MW:268.350205421448

CID:1946186

PubChem ID:24725787

Update Time:2025-04-21

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2',5'-DIMETHYL-3-(2-METHOXYPHENYL)PROPIOPHENONE
- 1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
- LogP
- 898770-01-9
- DTXSID00644180
- MFCD03843067
- AKOS016021605
- MDL： MFCD03843067
- Inchi： 1S/C18H20O2/c1-13-8-9-14(2)16(12-13)17(19)11-10-15-6-4-5-7-18(15)20-3/h4-9,12H,10-11H2,1-3H3
- InChI Key： IVFYDWQLEKAJTE-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1CCC(C1C=C(C)C=CC=1C)=O

Computed Properties

Exact Mass: 268.146329876Da
Monoisotopic Mass: 268.146329876Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 26.3Å²

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	205799-1g	2',5'-dimethyl-3-(2-methoxyphenyl)propiophenone	898770-01-9	97%	1g	￡540.00	2022-03-01
Fluorochem	205799-2g	2',5'-dimethyl-3-(2-methoxyphenyl)propiophenone	898770-01-9	97%	2g	￡1013.00	2022-03-01
Fluorochem	205799-5g	2',5'-dimethyl-3-(2-methoxyphenyl)propiophenone	898770-01-9	97%	5g	￡2025.00	2022-03-01
A2B Chem LLC	AX77824-1g	2',5'-Dimethyl-3-(2-methoxyphenyl)propiophenone	898770-01-9	97%	1g	$644.00	2024-04-19
A2B Chem LLC	AX77824-2g	2',5'-Dimethyl-3-(2-methoxyphenyl)propiophenone	898770-01-9	97%	2g	$1169.00	2024-04-19
A2B Chem LLC	AX77824-5g	2',5'-Dimethyl-3-(2-methoxyphenyl)propiophenone	898770-01-9	97%	5g	$2291.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1782626-1g	2',5'-Dimethyl-3-(2-methoxyphenyl)propiophenone	898770-01-9	98%	1g	￥23562.00	2024-04-26

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

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